Bensuldazic Acid
Overview
Description
Bensuldazic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as agriculture, pharmaceuticals, and material sciences. This compound is known for its unique properties that make it an ideal candidate for research and development purposes.
Scientific Research Applications
Environmental Impact in Rice Cropping Systems :
- A study by López-Piñeiro et al. (2019) focused on the environmental fate of BM in aerobic and anaerobic rice-cropping systems. They found that the persistence of BM was much longer than for the compared herbicide MCPA in all management systems, with dissipation rates generally greater under aerobic conditions. This suggests that aerobic rice production with no-tillage could reduce water contamination by BM in rice-growing environments.
Impact on Soil Microbial Community and Agrosystem :
- Research by Saeki & Toyota (2004) examined the impact of BM on the soil microbial community in a model paddy microcosm. They reported that BM did not significantly affect total bacterial numbers, either in overlying water or in surface soil, but did suppress the nitrification potential, indicating a specific impact on certain soil functions.
Effect on Plant Infestation and Immune Response :
- A 2016 study by Li et al. found that BM residue in soil affected the infestation of whitefly, aphids, and Tobacco mosaic virus in tobacco plants. The study suggested that BM residue might affect plant metabolism and consequently their immune response against various infections.
Photodegradation of BM on Dry Soil Surfaces :
- Research by Si et al. (2004) investigated the photodegradation of BM on dry soil surfaces and found that the presence of humic substances reduces the degradation rates of BM. This indicates the potential impact of soil composition on the persistence of BM in agricultural environments.
Effect on Soil Microbial Biomass and Nitrogen Mineralization :
- A study by El-Ghamry et al. (2002) evaluated the impact of BM on soil microbial biomass and nitrogen mineralization. They reported a significant decrease in soil microbial biomass carbon and nitrogen, as well as a suppressed nitrogen mineralization rate at higher application rates of BM.
Mechanism of Action
Target of Action
Bensuldazic Acid, also known as ujothion , is a compound with a molecular formula of C12H14N2O2S2 and a molecular weight of 282.38 . .
Mode of Action
The mode of action of this compound is currently unknown due to the lack of comprehensive studies on this compound
Biochemical Pathways
It’s worth noting that the impact of a compound on biochemical pathways can be significant, influencing a wide range of physiological functions .
Pharmacokinetics
These properties are crucial in determining the bioavailability of a compound .
Result of Action
It has been noted for its antimicrobial activity .
Action Environment
It’s worth noting that environmental factors can significantly impact the action of a compound .
properties
IUPAC Name |
2-(5-benzyl-6-sulfanylidene-1,3,5-thiadiazinan-3-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2S2/c15-11(16)7-13-8-14(12(17)18-9-13)6-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUMWSYRTKGBCAG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1N(CSC(=S)N1CC2=CC=CC=C2)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10153435 |
Source
|
| Record name | Bensuldazic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10153435 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1219-77-8 |
Source
|
| Record name | Ujothion | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1219-77-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Bensuldazic acid [INN:BAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001219778 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Bensuldazic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10153435 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | BENSULDAZIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/R8L0T98P0J | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
